Reveromycin C

• Molecular Formula: C37H54O11
• Molecular Weight: 674.8 g/mol
• InChI: InChI=1S/C37H54O11/c1-24(2)17-19-36(48-35(45)16-15-33(41)42)21-22-37(47-31(36)13-9-26(4)23-34(43)44)20-18-28(6)30(46-37)12-8-25(3)7-11-29(38)27(5)10-14-32(39)40/h7-11,13-14,23-24,27-31,38H,12,15-22H2,1-6H3,(H,39,40)(H,41,42)(H,43,44)/t27-,28-,29-,30+,31-,36+,37-/m0/s1
• InChIKey: NDQHXHWOEDTFCC-AQNBLELZSA-N

Reveromycin C Structural & Biological Profile

Reveromycin C (CAS 144860-69-5) is a minor analogue of the reveromycin complex, a group of polyketide spiroketal antibiotics isolated from Streptomyces species [1]. This compound features a distinct structural framework including a spiroacetal ring, two terminal carboxylic groups, and a succinate moiety, which are characteristic of the reveromycin class [2]. Reveromycin C is primarily recognized as an inhibitor of eukaryotic cell growth, exerting its effects through the selective inhibition of cytoplasmic isoleucyl-tRNA synthetase (IleRS), thereby disrupting protein synthesis [3]. It is of significant interest to researchers in the fields of antifungal drug discovery, cancer biology, and signal transduction studies.

Polyketide antibiotic from Streptomyces sp. with spiroketal pharmacophore

IleRS target engagement and pH-dependent antifungal assay context

Alkyl side-chain SAR probe (propyl vs. butyl) for antiproliferative studies

• [1] Takahashi, H., Osada, H., Koshino, H., Kudo, T., Amano, S., Shimizu, S., Yoshihama, M., & Isono, K. (1992). Reveromycins, new inhibitors of eukaryotic cell growth. I. Producing organism, fermentation, isolation and physico-chemical properties. The Journal of Antibiotics, 45(9), 1409-1413. View Source
• [2] Koshino, H., Takahashi, H., Osada, H., & Isono, K. (1992). Reveromycins, new inhibitors of eukaryotic cell growth. III. Structures of reveromycins A, B, C and D. The Journal of Antibiotics, 45(9), 1420-1427. View Source
• [3] Miyamoto, Y., Machida, K., Mizunuma, M., Emoto, Y., Sato, N., Miyahara, K., Hirata, D., Usui, T., Takahashi, H., Osada, H., & Miyakawa, T. (2002). Identification of Saccharomyces cerevisiae isoleucyl-tRNA synthetase as a target of the G1-specific inhibitor reveromycin A. The Journal of Biological Chemistry, 277(32), 28810-28814. View Source

Reveromycin C vs. Analogs: Substitution Risks

While the reveromycin family shares a common core structure, specific modifications to the varied side chain in each analog lead to significant divergence in their biological activity and potency [1]. For instance, reveromycin B, a close structural relative, does not inhibit the proliferation of KB and K562 cells, a key activity displayed by reveromycin C . Furthermore, the pH-dependent antifungal activity of reveromycin C against Candida albicans, with a MIC of 2.0 μg/mL at pH 3 and >500 μg/mL at pH 7.4, represents a unique functional profile not uniformly shared across all analogs . Direct comparative data also indicates that while reveromycin C is a minor analogue, it can exhibit greater general potency than the primary compound, reveromycin A, in certain in-house screens [2]. This evidence confirms that in-class compounds are not functionally interchangeable and that reveromycin C possesses distinct, quantifiable attributes that are critical for specific research applications.

Congener B inactive Reveromycin B lacks key pharmacophore elements; cannot substitute for active congeners in functional assays.

Analog A pH-response may shift Reveromycin A exhibits a narrower pH-selectivity window; antifungal potency profile may not transfer directly.

Analog D higher antiproliferative potency Reveromycin D shows lower IC50 in tumor cell lines; replacing with D may alter SAR interpretation.

• [1] Koshino, H., Takahashi, H., Osada, H., & Isono, K. (1992). Reveromycins, new inhibitors of eukaryotic cell growth. III. Structures of reveromycins A, B, C and D. The Journal of Antibiotics, 45(9), 1420-1427. View Source
• [2] A.G. Scientific, Inc. Reveromycin C Datasheet. View Source

Quantitative Evidence for Reveromycin C Selection

pH-Dependent Antifungal Selectivity vs. Reveromycin A

In head-to-head comparisons, reveromycin C demonstrates biological potency that is at least comparable to, and often greater than, that of reveromycin A, the major analogue. Vendor data indicates that while both compounds share similar biological profiles, reveromycin C is described as 'generally more potent' in their in-house screening assays [1]. The inhibition of EGF-induced mitogenic activity is a key shared function, with both compounds showing comparable potency in this assay [2]. This suggests that for research programs focused on the reveromycin mechanism, reveromycin C offers equivalent or enhanced target engagement compared to the more widely studied analog.

pH-Selectivity vs. A

Reported

MIC pH 3.0: 2.0 µg/mL (C) vs. 15.6 µg/mL (A); pH 7.4: both >500 µg/mL. >250-fold vs. ~32-fold differential.

Supports pH-gated antifungal assay interpretation

C. albicans broth microdilution; broader dynamic range observed.

Evidence Dimension	General Biological Potency / EGF-induced Mitogenic Activity Inhibition
Target Compound Data	Potency comparable to reveromycin A [2]; Described as 'generally more potent' in in-house screens [1].
Comparator Or Baseline	Reveromycin A: Exhibits comparable potency in EGF inhibition assay [2].
Quantified Difference	Qualitative: Potency of Reveromycin C ≥ Reveromycin A, described as 'generally more potent' in screens [1].
Conditions	In-house screening assays (proprietary) for general biological profile [1]; Balb/MK mouse epidermal cell line for EGF-induced mitogenic activity [2].

Why This Matters

For scientists procuring a reveromycin for mechanism-of-action studies, reveromycin C provides at least the same on-target activity as reveromycin A, potentially with higher sensitivity in some assays.

• [1] A.G. Scientific, Inc. Reveromycin C Datasheet. View Source
• [2] CenMed. Reveromycin C Product Information. View Source

EGF-Induced Mitogenic Inhibition Potency Comparison

Reveromycin C exhibits a stark, quantifiable pH-dependent antifungal activity against Candida albicans. It is highly potent at pH 3, with a Minimum Inhibitory Concentration (MIC) of 2.0 μg/mL, but its activity is essentially abolished at physiological pH 7.4, with an MIC >500 μg/mL . While other reveromycins may possess antifungal properties, this specific, characterized >250-fold difference in potency based on pH is a key differentiating factor. For instance, reveromycin A is known to inhibit isoleucyl-tRNA synthetase, but this specific, dramatic pH-dependent MIC profile is not its primary reported characteristic [1].

EGF Mitogenic Inhibition

Head-to-head

C IC50 0.7–1.1 µg/mL; A IC50 0.7 µg/mL. Equipotent within variation.

Supports EGF-pathway study fit with matched potency

Balb/MK cell model; no statistically significant difference.

Evidence Dimension	Antifungal Activity (MIC against C. albicans)
Target Compound Data	pH 3: MIC = 2.0 μg/mL; pH 7.4: MIC >500 μg/mL .
Comparator Or Baseline	Other reveromycins (e.g., reveromycin A) have not been reported with this specific, stark pH-dependent MIC profile [1].
Quantified Difference	>250-fold reduction in potency from pH 3 to pH 7.4.
Conditions	Standard MIC assay against Candida albicans in pH-adjusted media.

Why This Matters

This unique pH-sensitivity profile makes reveromycin C an invaluable tool compound for studying antifungal mechanisms in low-pH environments (e.g., vaginal mucosa, skin) and for understanding how environmental factors modulate drug efficacy.

• [1] Chen, B., et al. (2021). Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase. Nature Communications, 12, 1507. View Source

Antiproliferative Activity Against Tumor Cell Lines

Reveromycin C demonstrates a specific antiproliferative activity that is not shared by all class members. It inhibits the proliferation of both KB human epidermoid carcinoma cells and K562 human chronic myelogenous leukemia cells with an IC50 of 2.0 μg/mL . Crucially, this activity distinguishes reveromycin C from reveromycin B, which does not inhibit the proliferation of these cell lines . This indicates that the structural variations between reveromycin C and reveromycin B, despite their common core, confer a specific and quantifiable functional advantage in these cancer models.

Antiproliferative vs. D

Data to verify

KB IC50 2.0 (C) vs. 1.6 µg/mL (D); K562 2.0 vs. 1.3 µg/mL. D 1.25–1.54× more potent.

Supports alkyl tail-dependent potency SAR review

Cross-study comparison; confirmation recommended.

Evidence Dimension	Inhibition of Cancer Cell Proliferation (IC50)
Target Compound Data	KB cells: IC50 = 2.0 μg/mL; K562 cells: IC50 = 2.0 μg/mL .
Comparator Or Baseline	Reveromycin B: Does not inhibit proliferation of KB and K562 cells .
Quantified Difference	Potency difference is qualitative (active vs. inactive) at the tested concentrations.
Conditions	In vitro cell proliferation assays on KB and K562 human cancer cell lines.

Why This Matters

For oncology researchers, this data unequivocally identifies reveromycin C, and not reveromycin B, as the correct tool compound for studying reveromycin-mediated inhibition of KB and K562 cell growth.

IleRS Target Engagement Across Reveromycin Series

Reveromycin C exhibits a quantifiable effect on cellular morphology, specifically reversing the transformed phenotype of sarcoma virus-transformed NRK (Normal Rat Kidney) cells with an EC50 of 1.58 μg/mL . While reveromycin A is also known for its effects on eukaryotic cell growth, this specific, quantified morphological reversal assay provides a distinct functional endpoint. The ability to revert transformed cells to a normal morphology is a hallmark of certain anticancer agents and provides a unique, assay-ready activity for reveromycin C.

IleRS Target Engagement

Class-level

Conserved spiroketal-succinate-tricarboxylate motif matches co-crystallized A binding site. Active congeners A, C, D share motif; inactive B diverges.

Class-level IleRS engagement review; separate Ki not yet available

Inferred from SAR and A co-crystal structure; direct enzymatic data pending.

Evidence Dimension	Reversal of Transformed Cell Morphology (EC50)
Target Compound Data	NRK (sarcoma virus-transformed) cells: EC50 = 1.58 μg/mL .
Comparator Or Baseline	Reveromycin A: Known for inhibition of eukaryotic cell growth, but specific EC50 for this morphological reversal assay is not commonly reported as a primary comparator.
Quantified Difference	N/A - Direct comparative data not found; evidence is a defined, quantifiable activity for reveromycin C.
Conditions	In vitro assay on sarcoma virus-transformed NRK rat kidney cells.

Why This Matters

This provides a precise, quantifiable functional assay for reveromycin C that is not standard for all reveromycins, offering a specific tool for research into cellular transformation, oncogene signaling, and cytoskeletal dynamics.

Key Research Applications for Reveromycin C

pH-Gated Antifungal Studies in Acidic Microenvironments

Reveromycin C is uniquely suited for studies exploring the efficacy of antifungals in low-pH environments. Its >250-fold difference in potency against C. albicans at pH 3 (MIC 2.0 μg/mL) versus pH 7.4 (MIC >500 μg/mL) makes it an ideal chemical probe for dissecting pH-dependent drug uptake, target engagement, or fungal metabolism . Research groups focused on vulvovaginal candidiasis or cutaneous fungal infections, where the local environment is acidic, should prioritize reveromycin C to investigate novel therapeutic strategies tailored to these specific physiological niches.

SAR Studies on the Reveromycin Alkyl Tail

For studies focused on epidermal growth factor (EGF) signal transduction and its role in cellular transformation and cancer, reveromycin C is a precise and potent tool. Its characterized inhibition of EGF-induced mitogenic activity and its ability to reverse the morphology of sarcoma-transformed NRK cells (EC50 = 1.58 μg/mL) provide a dual-functional assay system . Furthermore, its selective inhibition of KB and K562 cancer cell proliferation (IC50 = 2.0 μg/mL) distinguishes it from analogs like reveromycin B, ensuring that researchers are using the correct molecular tool for these specific cancer models .

Osteoclast Acidic Microenvironment Selectivity Models

Reveromycin C, by selectively inhibiting eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS), serves as a potent tool for investigating the fundamental processes of protein synthesis and its downstream effects on cell cycle and apoptosis . Its activity, comparable to or greater than reveromycin A in general screens, makes it a valid and potentially more sensitive alternative for experiments aimed at understanding the cellular consequences of aminoacyl-tRNA synthetase inhibition . This is particularly relevant for research in antifungal and anticancer drug discovery targeting translation machinery.

Application

Selection Property

Validation Focus

pH-gated antifungal research

pH-dependent selectivity window

MIC assay at acidic and physiological pH

Alkyl side-chain SAR studies

Alkyl tail-dependent potency profiling

Antiproliferative and EGF-pathway response review

Osteoclast acidic microenvironment models

Tricarboxylate motif-dependent uptake

Osteoclast-selective activity confirmation

Pharmacophore-dependent target validation

Congener panel (active C vs. inactive B)

Pharmacophore-dependent response confirmation